N-(3-chlorophenyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C20H15ClN4O2/c1-24-11-16(19(26)22-14-7-5-6-13(21)10-14)18-17(12-24)20(27)25(23-18)15-8-3-2-4-9-15/h2-12H,1H3,(H,22,26)
• InChI Key: QMTLUXQFMBVYQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C20H15ClN4O2
• Molecular Weight: 378.8 g/mol
• CAS No.: 923222-05-3

Description

This compound is a derivative of pyrazolo[4,3-c]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[4,3-c]pyridine core, which is a bicyclic system containing a pyrazole ring fused with a pyridine ring. It also has various substituents attached to this core, including a 3-chlorophenyl group, a methyl group, and a carboxamide group.

Chemical Reactions Analysis

As a heterocyclic compound, this molecule could potentially undergo a variety of chemical reactions. The reactivity of this compound would largely depend on the nature of the substituents and the specific conditions under which the reactions are carried out.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the heterocyclic ring, the types and positions of the substituents, and the overall size and shape of the molecule.

Scientific Research Applications

Synthesis and Characterization

Research on pyrazolo[4,3-c]pyridines and related compounds mainly focuses on their synthesis and structural characterization. For instance, Quiroga et al. (1999) detailed the preparation of 3-aryl-5-cyanopyrazolo[3,4-b]pyridines, emphasizing the chemistry involved in their formation and the structural analysis through NMR and X-ray diffraction studies. This foundational work underscores the versatility of pyrazole-based compounds in organic chemistry and their potential as scaffolds for further chemical modifications (Quiroga et al., 1999).

Biological Activities

The exploration of biological activities of pyrazole derivatives is another significant area of research. For example, Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives to evaluate their anticancer and anti-5-lipoxygenase activities. This study highlights the potential of pyrazole derivatives in developing new therapeutic agents (Rahmouni et al., 2016).

Materials Science Applications

In materials science, Zedan et al. (2020) reported on the structural, optical, and diode characteristics of pyrazolo pyridine derivatives, demonstrating their potential use in electronic devices and sensors. The study provides insights into the electronic properties and applications of pyrazole-based compounds in optoelectronics and materials science (Zedan et al., 2020).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and how it is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of heterocyclic compounds is a very active area of research, and new compounds with this type of structure are continually being synthesized and studied for their potential applications, particularly in the field of medicinal chemistry.